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Compound of Interest

Compound Name: (Perfluorocyclohexyl)methanol

Cat. No.: B1362346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of (Perfluorocyclohexyl)methanol, identified by CAS number 28788-68-3. This

document collates available data on its fundamental characteristics, synthesis, and analytical

characterization. Due to the limited publicly available experimental data for this specific

compound, some of the presented information is based on predictions and data from

structurally related per- and polyfluoroalkyl substances (PFAS). This guide is intended to serve

as a foundational resource for researchers and professionals in drug development and other

scientific fields who are interested in this compound.

Chemical Identity and Structure
(Perfluorocyclohexyl)methanol is a perfluorinated alcohol. Its structure consists of a

cyclohexane ring where all but one hydrogen atom has been replaced by fluorine, and a

methanol group is attached to the remaining carbon.

Table 1: Chemical Identity
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Identifier Value

CAS Number 28788-68-3

IUPAC Name
(1,2,2,3,3,4,4,5,5,6,6-

undecafluorocyclohexyl)methanol

Molecular Formula C₇H₃F₁₁O[1]

Molecular Weight 312.08 g/mol [1]

Canonical SMILES C(C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)F)O

InChI

InChI=1S/C7H3F11O/c8-2(1-

19)3(9,10)5(13,14)7(17,18)6(15,16)4(2,11)12/h1

9H,1H2[1]

InChIKey ZFHKTQUHJNUDNH-UHFFFAOYSA-N

Synonyms

(Undecafluorocyclohexyl)methanol,

Perfluorocyclohexylmethylol, α,α-

Dihydroperfluorocyclohexane carbinol[1]

Physical and Chemical Properties
Quantitative experimental data for many physical properties of

(Perfluorocyclohexyl)methanol are not readily available in the public domain. The following

table includes predicted values from chemical databases.

Table 2: Physical and Chemical Properties

Property Value Source

Physical Form Liquid

Boiling Point 218.3 ± 40.0 °C Predicted[2]

Density 1.52 ± 0.1 g/cm³ Predicted[2]

Purity 98.00%
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Synthesis
A known method for the synthesis of (Perfluorocyclohexyl)methanol involves the reduction of

the corresponding perfluorocyclohexanecarboxylic acid fluoride.

Synthesis Workflow
The synthesis of (Perfluorocyclohexyl)methanol can be represented by the following

workflow, starting from the electrochemical fluorination of a suitable precursor to obtain the

perfluorinated acid fluoride, which is then reduced.
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Step 1: Electrochemical Fluorination

Step 2: Reduction

Phthalic acid dimethyl ether

Electrochemical Fluorination

Anhydrous HF

Perfluorocyclohexane dicarboxylic acid diacyl fluoride

Perfluorocyclohexanecarboxylic acid fluoride

Hydrolysis/
Purification

Reduction

Sodium Borohydride (NaBH4)

(Perfluorocyclohexyl)methanol
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Spectroscopic Analysis

Crude Product

Purification

Pure (Perfluorocyclohexyl)methanol

NMR IR MS

Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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